N-(3-carbamothioylthiophen-2-yl)-4-nitrobenzamide
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Description
N-(3-carbamothioylthiophen-2-yl)-4-nitrobenzamide, also known as NB-2, is a chemical compound used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic applications.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
Research demonstrates the synthesis of thiophen-2-ylthio naphthalene-1,4-dione derivatives, highlighting their interactions with bacterial protein receptors and remarkable antibacterial properties against specific strains. For instance, one study reported the synthesis of derivatives exhibiting the lowest minimum inhibitory concentration (MIC) value against Proteus vulgaris, showcasing their potential as effective antibacterial agents (Ravichandiran, Premnath, & Vasanthkumar, 2015).
Metal Complexes and Their Antibacterial Activity
Nickel and copper complexes of N-(R-carbamothioyl)-4-nitrobenzamide derivatives have been synthesized, revealing enhanced antibacterial efficacy compared to the parent ligands. These complexes represent a promising area for developing new antibacterial agents (Saeed, Rashid, Ali, & Hussain, 2010).
Nanoparticles and Nanocrystals
The nickel(II) complex of N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide has been used as a precursor for depositing nickel sulfide nanocrystals, showcasing the application of these complexes in materials science for creating nanoscale structures with potential use in various technological applications (Saeed, Rashid, Hussain, Jasinski, Keeley, & Khan, 2013).
Electrochemical and Electrochromic Applications
The electrochemical synthesis of polycarbazole films from carbazole derivatives illustrates the potential of these materials in electrochromic devices. This research highlights the color-changing properties of the polymers under different electrical conditions, indicating their use in smart window technologies and electronic display systems (Hsiao & Lin, 2016).
Antitubercular and Antimicrobial Agents
Thiazolidinone derivatives, including those related to N-(3-carbamothioylthiophen-2-yl)-4-nitrobenzamide, have been evaluated for their antitubercular and antimicrobial activities. This research contributes to the ongoing search for new therapeutic agents against resistant strains of bacteria and tuberculosis (Samadhiya, Sharma, Srivastava, & Srivastava, 2014).
properties
IUPAC Name |
N-(3-carbamothioylthiophen-2-yl)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O3S2/c13-10(19)9-5-6-20-12(9)14-11(16)7-1-3-8(4-2-7)15(17)18/h1-6H,(H2,13,19)(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMBNWQIBBFDNLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=C(C=CS2)C(=S)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.